Cas no 1805376-54-8 (3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride
• CAS No: 1805376-54-8
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 4869313
• Update Time: 2025-10-31

3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2Cl2F3NO/c8-4-2(7(11)12)1-3(10)13-5(4)6(9)14/h1,7H
• InChI Key： LDWVRNMRYXYZNY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride

Introduction to 3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride (CAS No. 1805376-54-8)

3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride, identified by its CAS number 1805376-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of chloro, difluoromethyl, and fluoro substituents, contribute to its unique reactivity and potential applications in synthetic chemistry.

The chloro group at the 3-position and the difluoromethyl group at the 4-position introduce electrophilic centers that make this compound a valuable intermediate in the synthesis of more complex molecules. The fluoro substituent at the 6-position further enhances its electronic properties, influencing both its reactivity and solubility characteristics. These structural motifs are particularly interesting because they mimic natural products and bioactive scaffolds, making them attractive for drug discovery efforts.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The introduction of fluorine atoms into a molecular framework can alter electronic distributions, hydrophobicity, and other physicochemical properties in ways that enhance biological activity. For instance, studies have shown that fluorine atoms can increase the lipophilicity of a molecule, facilitating better membrane penetration, or they can modulate hydrogen bonding interactions with biological targets.

3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride serves as a versatile building block in organic synthesis, particularly in the preparation of heterocyclic derivatives. Its utility extends to the development of novel pharmaceuticals, where it can be used to construct complex molecular architectures with desired biological properties. The carbonyl chloride functionality at the 2-position allows for further derivatization via nucleophilic addition reactions, enabling the introduction of various pharmacophores.

Recent advancements in synthetic methodologies have highlighted the importance of such intermediates in streamlining drug discovery processes. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at specific positions within the pyridine ring, expanding the library of possible derivatives. Additionally, palladium-catalyzed reactions have enabled the formation of carbon-carbon bonds under mild conditions, facilitating efficient synthetic routes.

The agrochemical sector has also benefited from the use of fluorinated pyridines like 3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride. Fluoro-pyridines are known for their role as key components in herbicides, insecticides, and fungicides due to their ability to disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms. The structural diversity offered by this compound allows chemists to fine-tune its properties for specific applications in crop protection.

In academic research, this compound has been utilized in studies aimed at understanding structure-activity relationships (SAR) within pyridine-based drug candidates. By systematically varying substituents such as chloro and fluoro groups, researchers can gain insights into how these modifications influence binding affinity and metabolic stability. Such information is critical for optimizing lead compounds during drug development pipelines.

The synthesis of 3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Common starting materials include commercially available pyridine derivatives that undergo functional group transformations such as halogenation and carbonylation reactions. Advances in catalytic systems have improved the efficiency of these transformations while reducing unwanted side products.

The handling of this compound requires adherence to standard laboratory practices due to its reactivity with nucleophiles and moisture-sensitive nature. Proper storage under inert atmospheres ensures stability during long-term storage or transport. Researchers must also consider environmental regulations when disposing of chemical waste containing fluorinated compounds.

Future research directions may explore novel applications of 3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride in areas such as materials science or advanced catalysis. Fluoro-pyridines have shown promise as ligands or catalysts due to their ability to stabilize reactive intermediates through electronic effects. Additionally, computational modeling techniques can be employed to predict new synthetic pathways or optimize existing ones based on quantum mechanical calculations.

In conclusion,3-Chloro-4-(difluoromethyl)-6-fluoropyridine-2-carbonyl chloride (CAS No. 1805376-54-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules with improved pharmacological properties. As research continues into fluorinated heterocycles,this compound will likely remain at forefrontof medicinal chemistry innovation.